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Introduction
Hydrothermal alteration, a process involving the mineralogical and chemical transformation of

rocks by hot, circulating fluids, is a key indicator in the exploration for mineral deposits and the

study of geothermal systems. Feldspars, being among the most abundant rock-forming

minerals, are particularly susceptible to alteration and their transformation products provide

valuable insights into the nature and intensity of hydrothermal activity. This document provides

a detailed guide to the application of the Chemical Index of Alteration (CIA) and other relevant

indices for quantifying feldspar alteration in hydrothermal systems. It includes comprehensive

experimental protocols for sample analysis and data interpretation.

Hydrothermal alteration of feldspars typically involves the breakdown of primary feldspar
minerals (e.g., plagioclase, K-feldspar) and the formation of secondary minerals such as

sericite, clays (e.g., kaolinite, illite), epidote, and chlorite. The specific alteration assemblage is

dependent on factors like fluid temperature, pH, and the chemical composition of both the host

rock and the hydrothermal fluid.

Key Alteration Indices for Feldspar Alteration
Analysis
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Several geochemical indices can be employed to quantify the degree of feldspar alteration.

These indices are calculated from whole-rock major element data, typically obtained through X-

ray Fluorescence (XRF) analysis.

Chemical Index of Alteration (CIA)
The Chemical Index of Alteration (CIA) is a widely used weathering index that effectively

quantifies the degree of feldspar conversion to aluminous clay minerals.[1] High CIA values

indicate intense alteration with the removal of mobile cations like Ca²⁺, Na⁺, and K⁺ relative to

the more stable Al³⁺.[1]

Formula:

CIA = [Al₂O₃ / (Al₂O₃ + CaO* + Na₂O + K₂O)] * 100

Where the oxides are in molar proportions. CaO represents the CaO incorporated in the silicate

fraction of the rock. A correction is necessary to exclude CaO from carbonate and phosphate

minerals.

Ishikawa Alteration Index (AI)
The Ishikawa Alteration Index (AI) is particularly useful for quantifying sericitic and chloritic

alteration, which are common products of feldspar breakdown in many hydrothermal systems,

especially in and around volcanogenic massive sulfide (VMS) deposits.

Formula:

AI = 100 * (K₂O + MgO) / (K₂O + MgO + Na₂O + CaO)

Chlorite-Carbonate-Pyrite Index (CCPI)
The Chlorite-Carbonate-Pyrite Index (CCPI) is used to identify alteration associated with

chlorite, carbonates, and pyrite, which can be associated with certain styles of hydrothermal

activity.

Formula:

CCPI = 100 * (FeO + MgO) / (FeO + MgO + Na₂O + K₂O)
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Data Presentation: Quantitative Analysis of
Alteration Zones
The following tables summarize typical geochemical characteristics and alteration index values

for different hydrothermal alteration zones commonly found in porphyry copper deposits, which

are classic examples of extensive feldspar alteration.

Table 1: Typical Mineralogical and Geochemical Characteristics of Hydrothermal Alteration

Zones

Alteration Zone Key Minerals Major Element Changes

Potassic
K-feldspar, biotite, magnetite,

quartz

K₂O enrichment; Na₂O, CaO,

MgO depletion

Phyllic (Sericitic)
Quartz, sericite (fine-grained

muscovite), pyrite

K₂O enrichment (in sericite);

Na₂O, CaO, MgO depletion

Argillic Kaolinite, montmorillonite, illite

H⁺ metasomatism leading to

breakdown of feldspars;

depletion of Na₂O, K₂O, CaO,

MgO

Propylitic Chlorite, epidote, calcite, albite

Hydration and carbonation;

variable changes in major

elements, often with CaO and

CO₂ addition

Table 2: Typical Chemical Index of Alteration (CIA) Values in Porphyry Copper Systems

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b12085585?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12085585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alteration Zone Host Rock Typical CIA Range Reference

Unaltered

Granodiorite
Igneous 45 - 55 [1]

Potassic Granodiorite 50 - 65
Calculated from

various sources

Phyllic (Sericitic) Granodiorite 65 - 85
Calculated from

various sources

Argillic Granodiorite 75 - 95
Calculated from

various sources

Propylitic Granodiorite 50 - 70
Calculated from

various sources

Table 3: Application of Various Alteration Indices
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Index Name Formula Typical Application Interpretation

Chemical Index of

Alteration (CIA)

[Al₂O₃ / (Al₂O₃ + CaO*

+ Na₂O + K₂O)] * 100

General weathering

and argillic alteration

Higher values indicate

more intense feldspar

to clay alteration.

Ishikawa Alteration

Index (AI)

100 * (K₂O + MgO) /

(K₂O + MgO + Na₂O +

CaO)

Sericitic and chloritic

alteration in VMS

systems

Higher values indicate

stronger sericitization

or chloritization.

Chlorite-Carbonate-

Pyrite Index (CCPI)

100 * (FeO + MgO) /

(FeO + MgO + Na₂O

+ K₂O)

Chloritic, carbonate,

and pyrite-rich

alteration

Higher values suggest

enrichment in Fe-Mg

bearing alteration

minerals.

Sericite Index K₂O / (K₂O + Na₂O)

Quantifies the degree

of albitization vs. K-

feldspar/sericite

alteration

Higher values indicate

a shift towards

potassic/sericitic

alteration.

Chlorite Index FeO / (FeO + MgO)

Differentiates between

Mg-rich and Fe-rich

chlorite alteration

Varies with the

composition of the

chlorite.

Experimental Protocols
Sample Collection and Preparation

Field Sampling: Collect representative rock samples from different alteration zones. Ensure

samples are fresh and minimally affected by surface weathering. Document the location,

rock type, and observed alteration minerals for each sample.

Crushing and Grinding: Crush the rock samples to fragments of less than 1 cm using a jaw

crusher. Reduce a representative split of the crushed material to a fine powder (< 75

micrometers) using a tungsten carbide or agate ring mill.

Whole-Rock Geochemical Analysis (XRF)
Sample Digestion (Fused Bead Method):

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12085585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accurately weigh approximately 1 gram of the powdered rock sample and 9 grams of a

lithium tetraborate/lithium metaborate flux.

Thoroughly mix the sample and flux in a platinum crucible.

Fuse the mixture in a furnace at approximately 1000-1100°C until a homogenous molten

glass is formed.

Pour the molten glass into a platinum mold to create a flat, circular fused bead.

XRF Analysis:

Calibrate the X-ray fluorescence spectrometer using certified reference materials of known

geochemical composition.

Analyze the fused beads to determine the weight percent of major element oxides (SiO₂,

TiO₂, Al₂O₃, Fe₂O₃, MnO, MgO, CaO, Na₂O, K₂O, P₂O₅).

Petrographic Analysis
Thin Section Preparation: Prepare polished thin sections (30 micrometers thick) of

representative rock samples from each alteration zone.

Microscopic Examination:

Examine the thin sections using a petrographic microscope under plane-polarized and

cross-polarized light.

Identify the primary rock-forming minerals and the secondary alteration minerals.

Describe the textural relationships between minerals, such as the replacement of primary

feldspars by sericite, clay minerals, or epidote.[2][3]

Estimate the modal abundance of the alteration minerals.

Data Analysis and Interpretation Workflow
The following diagram illustrates the workflow for analyzing feldspar alteration in a

hydrothermal system.
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Caption: Workflow for Feldspar Alteration Analysis.
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Signaling Pathways and Logical Relationships
The following diagram illustrates the logical relationships between primary feldspars,

hydrothermal fluids, and the resulting alteration products.

Primary Minerals

Hydrothermal Fluid Conditions

Alteration Products

Plagioclase Feldspar
(Na, Ca)AlSi₃O₈

Phyllic Alteration
(Sericite, Quartz)

H⁺ metasomatism

Argillic Alteration
(Kaolinite, Illite)

Intense H⁺ leaching

Propylitic Alteration
(Chlorite, Epidote, Calcite)

Hydration/Carbonation

K-Feldspar
KAlSi₃O₈

Potassic Alteration
(K-Feldspar, Biotite)

K⁺ metasomatism

H⁺ metasomatism

Intense H⁺ leaching

High T
K⁺-rich fluid

Moderate T
H⁺-rich fluid

Low T
H₂O, CO₂-rich fluid
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Caption: Feldspar Alteration Pathways.

Conclusion
The systematic analysis of feldspar alteration using geochemical indices, particularly the

Chemical Index of Alteration (CIA), provides a robust and quantitative method for characterizing

hydrothermal systems. When integrated with detailed petrographic observations, these

techniques offer powerful tools for researchers in mineral exploration and geothermal energy,

enabling the delineation of alteration zones and providing vectors towards areas of interest.

The protocols outlined in this document provide a standardized approach to data acquisition

and interpretation, ensuring comparability and reliability of results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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